Cas no 91-44-1 (7-Diethylamino-4-methylcoumarin)

7-Diethylamino-4-methylcoumarin structure
91-44-1 structure
Product Name:7-Diethylamino-4-methylcoumarin
CAS No:91-44-1
MF:C14H17NO2
MW:231.290283918381
MDL:MFCD00006864
CID:34602
PubChem ID:7050
Update Time:2023-11-20

7-Diethylamino-4-methylcoumarin Chemical and Physical Properties

Names and Identifiers

    • 7-(Diethylamino)-4-methyl-2H-chromen-2-one
    • Coumarin 1~4-Methyl-7-diethylaminocoumarin
    • 4-Methyl-7-diethylamino coumarine
    • Coumarin 1
    • Fluorescent Brightener SWN
    • 7-Diethylamino-4-methylcoumarin
    • 7-Diethylamino-4-methyl-chromen-2-one
    • 7d4mc
    • 7-NEt2-4-CH3-coumarin
    • aclarat8678
    • c47
    • Coumalux
    • Coumarin 460
    • COUMARIN I
    • hakkolp
    • UVITEX WGS
    • 7-(Diethylamino)-4-methyl-2H-1-benzopyran-2-one
    • 4-Methyl-7-(diethylamino)coumarin
    • C.I. 551100
    • C.I. Fluorescent Brightener 140
    • C.I. Fluorescent Brightener 52
    • Leucophor WS
    • MDAC)
    • 7-(Diethylamino)-4-methyl-2H-1-benzopyran-2-one (ACI)
    • Coumarin, 7-(diethylamino)-4-methyl- (6CI, 7CI, 8CI)
    • 7-(Diethylamino)-4-methylcoumarin
    • 7-Diethylamino-4-methylbenzopyran-2-one
    • Aclarat 8678
    • Blancol WNS
    • Blancophor AW
    • Blancophor FFG
    • Blankophor SOL
    • Brightener SWN
    • C 47
    • C 47 (coumarin derivative)
    • C.I. Fluorescent Brightening Agent 52
    • Calcofluor RW
    • Calcofluor White RW
    • Calcofluor White SD
    • Coumarin 47
    • DEMC
    • Diethylamino-4-methylcoumarin
    • Fluorescent Brightener 140
    • Fluorescent Brightener 52
    • Hakkol P
    • Hiltamine Arctic White SOL
    • HR 1
    • Kayaphor WN
    • Leukophor WS
    • MDAC
    • Neo-Super HR 1
    • NF-MC
    • NSC 61830
    • Optiblanc SPL 10
    • Rylux VPA
    • Rylux VPA-T
    • Tinopal SWN
    • Uvitex SWN
    • Whitefluor B
    • Whitex WS
    • MDL： MFCD00006864
    • Inchi： 1S/C14H17NO2/c1-4-15(5-2)11-6-7-12-10(3)8-14(16)17-13(12)9-11/h6-9H,4-5H2,1-3H3
    • InChI Key： AFYCEAFSNDLKSX-UHFFFAOYSA-N
    • SMILES： O=C1C=C(C)C2C(=CC(N(CC)CC)=CC=2)O1
    • BRN： 193303

Computed Properties

  • Exact Mass: 231.12600
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 3
  • Complexity: 320
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: nothing

Experimental Properties

  • Color/Form: White needle like crystals.
  • Density: 1.122
  • Melting Point: 70.0 to 74.0 deg-C
  • Boiling Point: 243°C/6.5mmHg(lit.)
  • Flash Point: 152ºC
  • Refractive Index: 1.5300 (estimate)
  • Water Partition Coefficient: Slightly soluble in water
  • Stability/Shelf Life: Stable. Incompatible with strong oxidizing agents.
  • PSA: 33.45000
  • LogP: 2.94760
  • λmax: 375(EtOH)(lit.)
  • Solubility: Soluble in methanol, ethanol and ethylene glycol. Insoluble in water.

7-Diethylamino-4-methylcoumarin Security Information

7-Diethylamino-4-methylcoumarin Customs Data

  • HS CODE：2932209090
  • Customs Data：

    China Customs Code:

    2932209090

    Overview:

    2932209090. Other lactones. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2932209090. other lactones. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

7-Diethylamino-4-methylcoumarin Pricemore >>

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7-Diethylamino-4-methylcoumarin Production Method

Production Method 1

141-97-9 141-97-9
91-68-9 91-68-9
91-44-1 91-44-1
Reaction Conditions
1.1 Catalysts: Acetic anhydride ,  Zinc ,  Titanium tetrachloride ;  rt → 60 °C; 2 h, 75 - 80 °C; 80 °C → reflux; 4 h, 110 °C; 110 °C → 50 °C
Reference
Improvement of the catalyst in reaction on the synthesis of 7-diethylamino-4-methylcoumarin
Huang, Sheng, Shanghai Huagong, 2009, 34(6), 16-18

Production Method 2

132220-02-1 132220-02-1
91-44-1 91-44-1
Reaction Conditions
1.1 < 15 min
Reference
Thiocarbonyl photosensitizer, feasible way to eliminate photosensitizer residues in photodynamic therapy
Chen, Tian-Ge; et al, Spectrochimica Acta, 2022, 270,

Production Method 3

141-97-9 141-97-9
91-68-9 91-68-9
91-44-1 91-44-1
Reaction Conditions
1.1 Reagents: Zinc chloride Solvents: Ethanol ;  6 h, 60 °C
Reference
Colorimetric and fluorescent probe based on coumarin for sequential sensing of mercury (II) and cyanide ions in aqueous solutions
Isaad, Jalal ; et al, Journal of Luminescence, 2022, 243,

Production Method 4

132220-02-1 132220-02-1
91-44-1 91-44-1
Reaction Conditions
1.1 Reagents: m-Chloroperbenzoic acid Solvents: Acetonitrile ;  overnight, rt
Reference
Selective detection of peroxycarboxylic acid by thiocarbonyl compounds in aqueous solution
Chen, Tian-Ge; et al, Sensors and Actuators, 2021, 343,

Production Method 5

91-44-1 91-44-1
Reaction Conditions
Reference
Effect of pH on Fluorescence Spectra of Coumarin Derivatives
Huda, Zain ul; et al, Journal of Fluorescence, 2022, 32(1), 57-66

Production Method 6

91-44-1 91-44-1
Reaction Conditions
Reference
Control of an Unusual Photo-Claisen Rearrangement in Coumarin Caged Tamoxifen through an Extended Spacer
Wong, Pamela T.; et al, ACS Chemical Biology, 2017, 12(4), 1001-1010

Production Method 7

607-71-6 607-71-6
91-44-1 91-44-1
Reaction Conditions
1.1 Reagents: Lawesson's reagent
2.1 Reagents: m-Chloroperbenzoic acid Solvents: Acetonitrile ;  overnight, rt
Reference
Selective detection of peroxycarboxylic acid by thiocarbonyl compounds in aqueous solution
Chen, Tian-Ge; et al, Sensors and Actuators, 2021, 343,

Production Method 8

91-44-1 91-44-1
Reaction Conditions
1.1 Catalysts: 2566665-63-0 Solvents: Water ;  42 h, 37 °C
Reference
Permethylated NHC-Capped α- and β-Cyclodextrins (ICyDMe) Regioselective and Enantioselective Gold-Catalysis in Pure Water
Zhu, Xiaolei; et al, Chemistry - A European Journal, 2020, 26(68), 15901-15909

Production Method 9

91-44-1 91-44-1
Reaction Conditions
1.1 Catalysts: Chloro(1,3,5-triaza-7-phosphatricyclo[3.3.1.13,7]decane-κP7)gold Solvents: Acetonitrile ,  Water ;  overnight, 37 °C
Reference
Towards Platinum(II) Complexes for in cellulo Applications: Synthesis, Characterization, Biological and Catalytic Evaluation
Gourdon-Gruenewaldt, Lisa; et al, Helvetica Chimica Acta, 2023, 106(8),

Production Method 10

16919-18-9 16919-18-9
91-44-1 91-44-1
16919-18-9 16919-18-9
Reaction Conditions
1.1 Solvents: Acetonitrile
Reference
Preparation, photochemistry, and electronic structures of coumarin laser dye complexes of cyclopentadienylruthenium(II)
Koefod, Robert S.; et al, Inorganic Chemistry, 1989, 28(12), 2285-90

Production Method 11

91-68-9 91-68-9
590-93-2 590-93-2
91-44-1 91-44-1
Reaction Conditions
1.1 Reagents: Trifluoromethanesulfonic acid ,  1-Ethyl-3-(3′-dimethylaminopropyl)carbodiimide Catalysts: 4-(Dimethylamino)pyridine Solvents: Dichloromethane ;  overnight, 0 °C → rt
2.1 Catalysts: Silver hexafluoroantimonate ,  2971750-61-3 Solvents: Acetonitrile ,  Water ;  18 h, 37 °C
Reference
Towards Platinum(II) Complexes for in cellulo Applications: Synthesis, Characterization, Biological and Catalytic Evaluation
Gourdon-Gruenewaldt, Lisa; et al, Helvetica Chimica Acta, 2023, 106(8),

7-Diethylamino-4-methylcoumarin Raw materials

7-Diethylamino-4-methylcoumarin Preparation Products

7-Diethylamino-4-methylcoumarin Suppliers

Tiancheng Chemical (Jiangsu) Co., Ltd
Gold Member
Audited Supplier Audited Supplier
(CAS:91-44-1)Coumarin 1
Order Number:LE13329;LE2456380
Stock Status:in Stock
Quantity:25KG,200KG,1000KG
Purity:99%
Pricing Information Last Updated:Friday, 20 June 2025 12:08
Price ($):discuss personally
Email:18501500038@163.com

7-Diethylamino-4-methylcoumarin Related Literature

Related Categories

91-44-1 (7-Diethylamino-4-methylcoumarin) Related Products

Recommended suppliers
Tiancheng Chemical (Jiangsu) Co., Ltd
(CAS:91-44-1)Coumarin 1
LE13329;LE2456380
Purity:99%/99%
Quantity:25KG,200KG,1000KG/25KG,200KG,1000KG
Price ($):Inquiry/Inquiry
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